methyl N-{[3-methyl-6-(propan-2-yl)[1,2]oxazolo[5,4-b]pyridin-4-yl]carbonyl}glycinate methyl N-{[3-methyl-6-(propan-2-yl)[1,2]oxazolo[5,4-b]pyridin-4-yl]carbonyl}glycinate
Brand Name: Vulcanchem
CAS No.:
VCID: VC16319431
InChI: InChI=1S/C14H17N3O4/c1-7(2)10-5-9(13(19)15-6-11(18)20-4)12-8(3)17-21-14(12)16-10/h5,7H,6H2,1-4H3,(H,15,19)
SMILES:
Molecular Formula: C14H17N3O4
Molecular Weight: 291.30 g/mol

methyl N-{[3-methyl-6-(propan-2-yl)[1,2]oxazolo[5,4-b]pyridin-4-yl]carbonyl}glycinate

CAS No.:

Cat. No.: VC16319431

Molecular Formula: C14H17N3O4

Molecular Weight: 291.30 g/mol

* For research use only. Not for human or veterinary use.

methyl N-{[3-methyl-6-(propan-2-yl)[1,2]oxazolo[5,4-b]pyridin-4-yl]carbonyl}glycinate -

Specification

Molecular Formula C14H17N3O4
Molecular Weight 291.30 g/mol
IUPAC Name methyl 2-[(3-methyl-6-propan-2-yl-[1,2]oxazolo[5,4-b]pyridine-4-carbonyl)amino]acetate
Standard InChI InChI=1S/C14H17N3O4/c1-7(2)10-5-9(13(19)15-6-11(18)20-4)12-8(3)17-21-14(12)16-10/h5,7H,6H2,1-4H3,(H,15,19)
Standard InChI Key MYQCKUODCYOBTG-UHFFFAOYSA-N
Canonical SMILES CC1=NOC2=C1C(=CC(=N2)C(C)C)C(=O)NCC(=O)OC

Introduction

Methyl N-{[3-methyl-6-(propan-2-yl) oxazolo[5,4-b]pyridin-4-yl]carbonyl}glycinate is a complex organic compound belonging to the class of oxazolo[5,4-b]pyridines. This compound is characterized by its unique molecular structure, which includes a methyl group, an oxazole ring, and a pyridine moiety. These structural features contribute to its potential biological activity and applications in medicinal chemistry, particularly in fields such as oncology and infectious diseases.

Synthesis and Chemical Reactions

The synthesis of methyl N-{[3-methyl-6-(propan-2-yl) oxazolo[5,4-b]pyridin-4-yl]carbonyl}glycinate typically involves several key steps using commercially available precursors. The methods may vary based on the desired yield and purity of the final product. Optimization of reaction conditions such as temperature, solvent choice, and reaction time is crucial for successful synthesis.

This compound can undergo several chemical reactions, which are significant for modifying its structure to enhance its biological activity or stability. These reactions include modifications to the oxazole and pyridine rings, which can alter its pharmacological properties.

Potential Applications

Methyl N-{[3-methyl-6-(propan-2-yl) oxazolo[5,4-b]pyridin-4-yl]carbonyl}glycinate has potential applications in medicinal chemistry, particularly in the fields of oncology and infectious diseases. Its unique structure allows it to interact with various biological targets, making it a candidate for further research in drug development.

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